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Compound of Interest

Compound Name: Levocarnitine Chloride

Cat. No.: B1674953

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides immediate, essential safety
and logistical information for Levocarnitine Chloride, including personal protective equipment
(PPE), handling procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling Levocarnitine Chloride, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the recommended PPE.
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PPE Category

Specification

Eye Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][2][3]

Hand Protection

Wear compatible chemical-resistant gloves.[1]
Due to a lack of specific testing, no single glove
material recommendation can be made; it is
advisable to consult the glove manufacturer's
compatibility data.

Body Protection

A lab coat or other protective clothing should be

worn to prevent skin exposure.[1][4]

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not typically
required.[2][3] For large spills, or in situations
where dust may be generated and ventilation is
inadequate, a NIOSH/MSHA or European
Standard EN 149 approved respirator is

recommended.[1][5]

Occupational Exposure Limits

The following table outlines the occupational exposure limits for nuisance dusts, which can be

applied to Levocarnitine Chloride in the absence of a substance-specific limit.
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Exposure Limit (Time-Weighted Average -

Jurisdiction
8 hours)

Safe Work Australia 10 mg/ms3 for inhalable dust.[6]

10 mg/ms for total dust; 3 mg/ms3 for respirable

New Zealand WES
dust.[6]

5 mg/m3 for respirable fraction of particulates

US - Wyomin
y J not otherwise regulated (PNOR).[7]

Procedural Workflow for Handling Levocarnitine
Chloride

The following diagram outlines the standard operating procedure for the safe handling of

Levocarnitine Chloride from receipt to disposal.
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Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation and access to safety shower/eyewash station

i

Don appropriate Personal Protective Equipment (PPE)

Handling & E)vperimentation

Weigh and handle the solid chemical in a designated area to minimize dust

Perform experimental procedures

Cleanup & Decontamination Waste Management

Clean work surfaces and equipment Segregate and label waste containers

Remove PPE Dispose of waste according to institutional and local regulations

Wash hands thoroughly

Click to download full resolution via product page

Standard Operating Procedure for Handling Levocarnitine Chloride.
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Operational and Disposal Plans

Handling and Storage:

Always handle Levocarnitine Chloride in a well-ventilated area to minimize inhalation of
dust.[4]

Avoid contact with skin, eyes, and clothing.[4]

Keep containers tightly closed when not in use and store in a cool, dry place.[2]

Ground all equipment containing the material to prevent static discharge.[5]

Spill Management:

o Minor Spills: For small spills, immediately sweep up the material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.[7]

e Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.
[7] Personnel involved in the cleanup should wear appropriate PPE, including respiratory
protection.[7]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse.[1]

 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek medical
attention.[2]

Disposal:
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» Dispose of Levocarnitine Chloride and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[8]

» Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[2] Do not empty into drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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